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For Researchers, Scientists, and Drug Development Professionals

Introduction
YM-201636 is a potent and selective small molecule inhibitor of PIKfyve, a lipid kinase

responsible for the synthesis of phosphatidylinositol 3,5-bisphosphate (PtdIns(3,5)P₂) and

phosphatidylinositol 5-phosphate (PtdIns(5)P).[1][2][3] Inhibition of PIKfyve disrupts key cellular

processes including endosomal trafficking, autophagy, and lysosomal function, making YM-
201636 a valuable tool for studying these pathways and a potential therapeutic agent.[1][4][5]

These application notes provide a summary of its use in cell culture, including recommended

working concentrations and detailed protocols for common assays.

Mechanism of Action
YM-201636 selectively inhibits PIKfyve kinase activity, thereby preventing the phosphorylation

of phosphatidylinositol 3-phosphate (PtdIns(3)P) to PtdIns(3,5)P₂. This disruption of

phosphoinositide metabolism leads to defects in endosome maturation, vesicle trafficking, and

the regulation of lysosomal and autophagic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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